![molecular formula C16H14BrNO4 B4113050 N-1,3-benzodioxol-5-yl-2-(4-bromophenoxy)propanamide](/img/structure/B4113050.png)
N-1,3-benzodioxol-5-yl-2-(4-bromophenoxy)propanamide
Overview
Description
N-1,3-benzodioxol-5-yl-2-(4-bromophenoxy)propanamide, also known as Bromo-DragonFLY, is a synthetic psychedelic drug that belongs to the phenethylamine family. It was first synthesized in the late 1990s by a team of chemists led by David E. Nichols at Purdue University. Bromo-DragonFLY is a potent hallucinogen and has been found to have a long-lasting effect on the human body.
Mechanism of Action
N-1,3-benzodioxol-5-yl-2-(4-bromophenoxy)propanamideFLY acts as a partial agonist of the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. The drug also affects other serotonin receptors, such as 5-HT1A and 5-HT2C, which are involved in the regulation of anxiety and appetite, respectively. The exact mechanism of action of N-1,3-benzodioxol-5-yl-2-(4-bromophenoxy)propanamideFLY is not fully understood, but it is believed to involve the modulation of neural activity in several brain regions, including the prefrontal cortex, amygdala, and hippocampus.
Biochemical and Physiological Effects:
N-1,3-benzodioxol-5-yl-2-(4-bromophenoxy)propanamideFLY has been found to have a long-lasting effect on the human body, with a duration of action of up to 24 hours. The drug has been reported to induce profound changes in perception, mood, and thought processes, including alterations in visual perception, synesthesia, and ego dissolution. Physiological effects of N-1,3-benzodioxol-5-yl-2-(4-bromophenoxy)propanamideFLY include changes in heart rate, blood pressure, and body temperature, as well as gastrointestinal distress and muscle tension.
Advantages and Limitations for Lab Experiments
N-1,3-benzodioxol-5-yl-2-(4-bromophenoxy)propanamideFLY has several advantages as a research tool, including its potent and long-lasting effect, which allows for the study of the neural mechanisms underlying the psychedelic experience. However, the drug also has several limitations, including its potential for toxicity and adverse side effects, as well as its legal status as a controlled substance in many countries.
Future Directions
For research on N-1,3-benzodioxol-5-yl-2-(4-bromophenoxy)propanamideFLY include the investigation of its therapeutic potential, as well as the study of the neural mechanisms underlying the psychedelic experience.
Scientific Research Applications
N-1,3-benzodioxol-5-yl-2-(4-bromophenoxy)propanamideFLY has been used in several scientific studies to investigate its effects on the human body. It has been found to have a potent hallucinogenic effect, similar to other psychedelic drugs such as LSD and psilocybin. The drug has been used to study the neural mechanisms underlying the psychedelic experience, as well as its potential therapeutic applications in the treatment of mental health disorders such as depression and anxiety.
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-2-(4-bromophenoxy)propanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14BrNO4/c1-10(22-13-5-2-11(17)3-6-13)16(19)18-12-4-7-14-15(8-12)21-9-20-14/h2-8,10H,9H2,1H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INZOAIWAGSFFER-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC2=C(C=C1)OCO2)OC3=CC=C(C=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14BrNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1,3-benzodioxol-5-yl)-2-(4-bromophenoxy)propanamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.